Cas no 105390-47-4 (2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1))

2,4-Thiazolidinedione,5-[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenylmethyl]-, sodium salt (1:1) is a sodium salt derivative of a thiazolidinedione-based compound. It is structurally characterized by a central thiazolidinedione core linked to a substituted phenylmethyl group and a pyridinyl ethoxy moiety. This compound is of interest in pharmaceutical research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting metabolic disorders. The sodium salt form enhances solubility, facilitating its use in aqueous formulations and improving bioavailability. Its well-defined chemical structure ensures reproducibility in research applications, making it a valuable candidate for further pharmacological studies.

2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1) structure

105390-47-4 structure

Product Name:2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1)

CAS No:105390-47-4

MF:C₁₉H₂₀N₂O₃S

MW:356.438703536987

CID:62545

PubChem ID:4829

Update Time:2025-06-08

2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1) Chemical and Physical Properties

Names and Identifiers

- 5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, sodium salt (1:1)
- 4-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1-oxo-1,3-thiazolidin-5-one
- 2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, sodium salt (9CI)
- HYAFETHFCAUJAY-UHFFFAOYSA-N
- DB01132
- (RS)-5-(4-(2-(5-ETHYLPYRIDIN-2-YL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
- SR-01000763737
- (+/-)-5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
- Zactos
- 111025-46-8
- Pioglitazonum
- Glustin
- Pioglitazone [BAN:INN]
- 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl-2,4-thiazolidinedione
- KBio2_002103
- Piozone
- CCG-220107
- X4OV71U42S
- Pioglitazonum (INN-Latin)
- 5-[[4-[2-[(5-ethyl-2-pyridyl)]ethoxy]phenyl]methyl]thiazolidine- 2,4-dione
- Pioglitazone [INN:BAN]
- BRD-A48430263-003-02-4
- UNII-X4OV71U42S
- DTXCID1017129
- Spectrum4_001130
- Z1501480426
- SR-01000763737-5
- 105355-27-9
- 105390-47-4
- PIOGLITAZONE (IARC)
- 198077-89-3
- NCGC00163128-02
- PIOGLITAZONE [MI]
- Spectrum_001623
- NCGC00163128-01
- 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione
- NCGC00163128-06
- Pharmakon1600-01504401
- SB17323
- 5-[4-[2-(5-ethyl-2-pyridyl)eth-oxy]benzyl]-2,4-thiazolidinedione
- AB00698454_12
- D08378
- 2,4-thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-
- MFCD00865504
- NSC758876
- AB00698454_11
- HSDB 7322
- KBioSS_002103
- 5-(4-(2-(5-ethyl-2-pyridyl)ethoxy)benzyl)-2,4-thiazolidinedione
- CS-1700
- Spectrum3_001002
- C19H20N2O3S
- SPBio_001897
- A10BG03
- 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-
- PIOGLITAZONE [VANDF]
- NS00000599
- 5-[4-[2-(5-ethyl-2-pyridyl) ethoxy]benzyl]-2,4-thiazolidinedione
- 5-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- J-516181
- Spectrum5_001480
- Pioglitazonum (Latin)
- NCGC00163128-05
- 5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]thiazolidine-2,4-dione
- PIOGLITAZONE [HSDB]
- PIOGLITAZONE [EMA EPAR]
- 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, (+/-)-
- KBio2_007239
- Spectrum2_001679
- FT-0601906
- Pioglitazone- Bio-X
- BSPBio_002723
- J-002506
- 5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione
- Q417765
- BP164273
- GTPL2694
- PIOGLITAZONE [INN]
- AD-4833
- HMS3712E16
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
- PIOGLITAZONE [IARC]
- FT-0645030
- HMS3651D09
- (+/-)-5-[p-[2-(ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione
- Pioglitazona (INN-Spanish)
- C07675
- A802277
- Pioglitazone-[d4]
- HMS3884L10
- Pioglu
- [( inverted exclamation markA)-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
- (+/-)-5-[[4-[2-(5-Ethyl-2-pyridinyl)-ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- SY017473
- Pioglitazona [INN-Spanish]
- KBio3_001943
- Actos
- KBio2_004671
- 5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy] phenyl]methyl]-2,4-thiazolidinedione
- CHEBI:8228
- SMR002204015
- (+/-)-5-(P-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-1,3-thiazolidine-2,4-dione
- U-72107
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, (+/-)-
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]- (9CI)
- 5-(4-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
- SCHEMBL4121
- PIOGLITAZONE [WHO-DD]
- BDBM50103521
- HS-0047
- 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- HMS2089H14
- [()-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
- Spectrum5_002067
- HY-13956
- SBI-0206791.P001
- s2590
- NCGC00163128-03
- U 72107
- Pioglitazone
- Pioglitazona
- HB4139
- AB00698454-10
- (5S)-5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione;Pioglitazone
- NCGC00163128-04
- 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4thiazolidinedione
- Pioglitazone (Actos)
- Pioglitazonum [INN-Latin]
- Actos (TN)
- AKOS022109420
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-thiazolidine-2,4-dione
- SW197561-3
- NCGC00163128-07
- KBioGR_001619
- AKOS015894953
- DTXSID3037129
- 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-, (+-)-
- AC-1021
- BRD-A48430263-003-06-5
- BCP26474
- pioglitazone (INN)
- 5-((4-(2-(5-Ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
- AB00698454_13
- EN300-117258
- MLS006011848
- 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-1,3-thiazolidine-2,4-dione
- 2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1)
- Inchi： 1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)
- InChI Key： HYAFETHFCAUJAY-UHFFFAOYSA-N
- SMILES： S1C(NC(C1CC1C=CC(=CC=1)OCCC1C=CC(=CN=1)CC)=O)=O

Computed Properties

Exact Mass: 379.10900
Monoisotopic Mass: 356.11946368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 93.6Å²

Experimental Properties

Density: 1.26
Melting Point: 193-194C
Boiling Point: 575.4 °C at 760 mmHg
Flash Point: 575.4 °C at 760 mmHg
PSA: 93.59000
LogP: 3.48840

2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T222060-2.5mg	2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, sodium salt(1:1)	105390-47-4	2.5mg	$ 200.00	2022-06-03
TRC	T222060-5mg	2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, sodium salt(1:1)	105390-47-4	5mg	$ 370.00	2022-06-03
TRC	T222060-10mg	2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, sodium salt(1:1)	105390-47-4	10mg	$ 585.00	2022-06-03

2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1) Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 2,4-Thiazolidinedione,5-4-2-(5-ethyl-2-pyridinyl)ethoxyphenylmethyl-, sodium salt(1:1)

Compound CAS No. 105390-47-4: 2,4-Thiazolidinedione, 5-(4-(2-(5-Ethyl-2-pyridinyl)ethoxy)phenylmethyl)-, Sodium Salt (1:1)

The compound CAS No. 105390-47-4, also known as 2,4-Thiazolidinedione, 5-(4-(2-(5-Ethyl-2-pyridinyl)ethoxy)phenylmethyl)-, Sodium Salt (1:1), is a chemically synthesized organic compound with significant applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiazolidinediones, which are widely studied for their potential in drug development and as intermediates in organic synthesis.

The structure of this compound is characterized by a thiazolidinedione core, which is a five-membered ring containing sulfur and nitrogen atoms. Attached to this core is a substituted phenyl group at the 5-position of the thiazolidinedione ring. The phenyl group is further substituted with an ethoxy group that connects to a pyridine ring. The pyridine ring itself carries an ethyl substituent at the 5-position. The entire structure is neutralized by a sodium ion, forming a 1:1 salt with the thiazolidinedione moiety.

Recent studies have highlighted the potential of thiazolidinedione derivatives in various therapeutic areas. For instance, research has shown that these compounds can exhibit antimicrobial, anti-inflammatory, and antioxidant properties under specific conditions. The presence of the pyridine ring in this compound adds further complexity to its electronic structure, potentially enhancing its reactivity and bioavailability.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized synthetic pathways to improve yield and purity, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules with potential pharmacological activities. For example, it has been used in the development of agents targeting inflammatory diseases and oxidative stress-related conditions. Its sodium salt form makes it particularly suitable for formulation into tablets or capsules due to improved solubility and stability.

From an environmental perspective, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Results indicate that under controlled conditions, it demonstrates moderate biodegradability, which aligns with current green chemistry principles aimed at reducing environmental impact.

Moreover, computational chemistry methods have been employed to predict the physical and chemical properties of this compound. These methods include molecular docking studies to understand its potential binding affinities to various biological targets. Such insights are invaluable for guiding further experimental work and optimizing its therapeutic potential.

In conclusion, CAS No. 105390-47-4 represents a versatile compound with a wealth of opportunities in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in the pharmaceutical industry.